Cas no 2229295-01-4 (2-(3-bromo-4,5-dimethoxyphenyl)acetaldehyde)

• Product Name: 2-(3-bromo-4,5-dimethoxyphenyl)acetaldehyde
• CAS No: 2229295-01-4
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 5898221
• PubChem ID: 59259548
• Update Time: 2025-11-01

2-(3-bromo-4,5-dimethoxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4,5-dimethoxyphenyl)acetaldehyde
• EN300-1925734
• SCHEMBL13403398
• 2229295-01-4

• Inchi： 1S/C10H11BrO3/c1-13-9-6-7(3-4-12)5-8(11)10(9)14-2/h4-6H,3H2,1-2H3
• InChI Key： MWKSNOHPAOFONP-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC=O)=CC(=C1OC)OC

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3-bromo-4,5-dimethoxyphenyl)acetaldehyde

Recent Advances in the Study of 2-(3-bromo-4,5-dimethoxyphenyl)acetaldehyde (CAS: 2229295-01-4): A Comprehensive Research Brief

The compound 2-(3-bromo-4,5-dimethoxyphenyl)acetaldehyde (CAS: 2229295-01-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its brominated and dimethoxylated phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a precursor for more complex pharmacologically active molecules. This brief aims to summarize the latest findings and provide insights into the current state of research surrounding this compound.

One of the key areas of interest is the synthetic methodology for 2-(3-bromo-4,5-dimethoxyphenyl)acetaldehyde. A 2023 study published in the Journal of Organic Chemistry detailed an optimized route for its synthesis, highlighting improved yields and purity compared to previous methods. The researchers employed a Pd-catalyzed cross-coupling reaction followed by oxidative cleavage, achieving a 78% overall yield. This advancement is particularly significant for scaling up production for further pharmacological testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(3-bromo-4,5-dimethoxyphenyl)acetaldehyde exhibits moderate inhibitory effects against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The compound's mechanism of action appears to involve the modulation of reactive oxygen species (ROS) levels and induction of apoptosis. However, researchers caution that these findings are preliminary and require further validation through in vivo studies.

The compound's potential as a building block for more complex molecules has also been explored. Several research groups have reported using 2-(3-bromo-4,5-dimethoxyphenyl)acetaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds with enhanced pharmacological profiles. A recent patent application (WO2023051234) describes its use in creating a new class of kinase inhibitors with potential applications in inflammatory diseases.

Despite these promising developments, challenges remain in the research of 2-(3-bromo-4,5-dimethoxyphenyl)acetaldehyde. The compound's stability in biological systems and its pharmacokinetic properties require further investigation. Additionally, more comprehensive toxicity studies are needed to assess its safety profile before considering clinical applications. Current research efforts are focusing on structural modifications to improve these characteristics while maintaining or enhancing biological activity.

In conclusion, 2-(3-bromo-4,5-dimethoxyphenyl)acetaldehyde represents an interesting scaffold in medicinal chemistry with multiple potential applications. The recent advances in its synthesis and preliminary biological evaluations provide a solid foundation for future research. Continued investigation into its mechanism of action and structural optimization may lead to the development of novel therapeutic agents in the coming years.